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Compound of Interest

Compound Name: AC-90179

Cat. No.: B1662165 Get Quote

Introduction

AC-90179, with the full chemical name 2-(4-Methoxyphenyl)-N-(4-methyl-benzyl)-N-(1-methyl-

piperidin-4-yl)-acetamide hydrochloride, is a selective Serotonin 2A (5-HT2A) receptor inverse

agonist.[1][2] It demonstrates high potency for the 5-HT2A receptor and also exhibits

antagonism at 5-HT2C receptors.[1][2] Notably, AC-90179 lacks significant affinity for

Dopamine D2 and Histamine H1 receptors, which are often associated with dose-limiting side

effects in other antipsychotic medications.[1][2] Its pharmacological profile suggests potential

therapeutic applications for psychosis.[1][2]

These application notes provide a summary of reported dosages and detailed protocols for the

use of AC-90179 in preclinical rodent models based on published literature.

Mechanism of Action: 5-HT2A Receptor Inverse
Agonism
AC-90179 functions as an inverse agonist at the 5-HT2A receptor. Unlike a neutral antagonist

that simply blocks agonist binding, an inverse agonist binds to the same receptor and reduces

its constitutive (baseline) activity. The 5-HT2A receptor, a G-protein coupled receptor (GPCR),

is linked to the Gq/11 signaling pathway. Basal activity of this receptor leads to a certain level of

downstream signaling. By reducing this activity, AC-90179 effectively dampens the entire

signaling cascade, which is implicated in the mechanism of action for atypical antipsychotic

drugs.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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